Cas no 900008-31-3 (3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide)

• Product Name: 3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide
• CAS No: 900008-31-3
• MF: C₂₂H₂₁N₅O₃
• MW: 403.433844327927
• CID: 5493880
• Update Time: 2025-07-01

3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]propanamide
• 3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide

• Inchi： 1S/C22H21N5O3/c1-15-3-8-17(9-4-15)27-21-19(13-24-27)22(29)26(14-23-21)25-20(28)12-7-16-5-10-18(30-2)11-6-16/h3-6,8-11,13-14H,7,12H2,1-2H3,(H,25,28)
• InChI Key： NWCDWZLXUBQWMD-UHFFFAOYSA-N
• SMILES： C1(CCC(NN2C=NC3N(C4=CC=C(C)C=C4)N=CC=3C2=O)=O)=CC=C(OC)C=C1

Additional information on 3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylpropanamide

Professional Introduction to Compound with CAS No 900008-31-3 and Product Name: 3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide

The compound in question, identified by the CAS number 900008-31-3, is a sophisticated organic molecule with a complex structural framework. Its product name, 3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylpropanamide, underscores its intricate chemical composition and potential biological significance. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and the latest research findings that highlight its relevance in the field of chemical biology and pharmaceutical development.

The molecular structure of this compound features a pyrazolo[3,4-d]pyrimidine core, which is a heterocyclic aromatic system known for its presence in various bioactive molecules. The pyrazolo[3,4-d]pyrimidine scaffold is particularly interesting due to its ability to interact with biological targets in multiple ways. The presence of an amide functional group at the 5-position of the pyrazolo[3,4-d]pyrimidine ring adds another layer of complexity, potentially influencing both the solubility and reactivity of the molecule.

One of the key aspects of this compound is its dual substitution pattern. The 4-methoxyphenyl and 4-methylphenyl groups attached to the nitrogen and carbon atoms respectively introduce electronic and steric effects that can modulate the compound's interactions with biological targets. These substituents are strategically positioned to enhance binding affinity and selectivity, which are crucial factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have been particularly useful in understanding how this compound might interact with enzymes and receptors. For instance, simulations suggest that the pyrazolo[3,4-d]pyrimidine core could bind to specific pockets on target proteins, potentially inhibiting their function or modulating signaling pathways.

The amide group in the molecule also plays a significant role in its pharmacological properties. Amides are known for their ability to form hydrogen bonds, which can enhance binding interactions. In this context, the amide group could facilitate stable binding to biological targets, improving the compound's efficacy. Additionally, amides are often used in drug design due to their metabolic stability and favorable pharmacokinetic profiles.

Current research in medicinal chemistry has focused on developing novel heterocyclic compounds with therapeutic potential. The pyrazolo[3,4-d]pyrimidine scaffold has emerged as a promising platform for designing molecules with anti-inflammatory, anticancer, and antimicrobial properties. Several derivatives of this scaffold have shown promising results in preclinical studies, highlighting its versatility and potential.

The presence of both methoxy and methyl groups in this compound suggests that it might exhibit multiple modes of action. These substituents can influence the electronic distribution across the molecule, affecting its reactivity and interaction with biological targets. Such structural features are often exploited in drug design to achieve higher selectivity and potency.

In vitro studies have begun to explore the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This aligns with the growing interest in developing small molecules that can modulate inflammatory responses without causing significant side effects. The compound's ability to interact with multiple targets makes it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex pyrazolo[3,4-d]pyrimidine core efficiently. The use of protecting groups and palladium-catalyzed cross-coupling reactions has been particularly valuable in achieving the desired molecular architecture.

As research progresses, it is likely that more derivatives of this compound will be synthesized and tested for their biological activity. The flexibility offered by its structural framework allows for extensive modifications without compromising its core pharmacophore. This adaptability makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs.

The integration of computational modeling with experimental data has significantly accelerated the drug discovery process. By leveraging both approaches, researchers can rapidly identify promising candidates for further development. This interdisciplinary approach is essential for translating complex chemical structures into effective therapeutic agents.

In conclusion, the compound identified by CAS number 900008-31-3 represents a significant advancement in pharmaceutical research due to its intricate structure and potential biological activities. Its product name,3-(4-methoxyphenyl)-N-1-(4-methylphenyl)-4-oxo-1H,,5H-pyrazolo[3,,4-d]pyrimidin-5-ylpropanamide, highlights its unique chemical characteristics that make it a valuable candidate for further exploration. As research continues to uncover new applications for this molecule,it is poised to contribute significantly to advancements in medicine and chemical biology.